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Compound of Interest

Compound Name: Docosyl acrylate

Cat. No.: B102722

Introduction

Docosyl acrylate, also known as behenyl acrylate, is a long-chain acrylate ester that serves
as a critical hydrophobic monomer in polymer science.[1] Its molecular structure consists of a
22-carbon alkyl chain (docosyl group) attached to an acrylate functional group, imparting
significant hydrophobicity and unique thermal properties to the polymers derived from it.[1] This
combination of a long, flexible, and water-repelling alkyl chain with a reactive polymerizable
group makes docosyl acrylate an ideal candidate for designing advanced materials with
tailored properties.

For researchers, scientists, and drug development professionals, understanding the
characteristics of docosyl acrylate is key to leveraging its potential in a variety of applications,
including the development of specialty coatings, adhesives, and particularly, novel drug delivery
systems.[1] The incorporation of docosyl acrylate into polymer backbones allows for precise
control over surface energy, water resistance, and the crystallinity of the final material.[1][2] In
the realm of drug development, its profound hydrophobicity is exploited to create stable
nanoparticles and microparticles for the encapsulation and controlled release of lipophilic
therapeutic agents.

This guide provides an in-depth technical overview of docosyl acrylate, covering its
physicochemical properties, synthesis, polymerization methods, and key applications, with a
focus on its role in creating hydrophobic polymers for scientific and pharmaceutical research.
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Physicochemical Properties of Docosyl Acrylate

Docosyl acrylate is a white, waxy solid at room temperature.[1] Its long C22 alkyl chain
dictates its physical properties, making it highly soluble in nonpolar organic solvents like
toluene while being virtually insoluble in water.[1][3] To prevent spontaneous polymerization
during storage, it is typically stabilized with an inhibitor such as hydroquinone monomethyl
ether (MEHQ).[1][3]

Table 1: Physicochemical Properties of Docosyl Acrylate Monomer

Property Value Source

IUPAC Name docosyl prop-2-enoate [1]1[4]

Behenyl acrylate, Acrylic acid
Synonyms [31[4]
docosyl ester

CAS Number 18299-85-9 [314]
Molecular Formula C2s5H4s02 [1114]
Molecular Weight 380.66 g/mol [1][3]
Appearance White to almost white powder e
or lump
Melting Point 45.0t0 49.0 °C [31[5]
Boiling Point 455.7 £ 14.0 °C (Predicted) [5]
Density 0.865 £ 0.06 g/cm3 (Predicted) [5]

| Solubility | Soluble in toluene; Insoluble in water |[1][3] |

Synthesis of Docosyl Acrylate

The most common method for synthesizing docosyl acrylate is through the esterification of
docosanol (behenyl alcohol) with acrylic acid or its derivatives. This reaction typically requires a
catalyst and conditions that favor the removal of water to drive the equilibrium toward the
product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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